![molecular formula C13H16N2O B3004033 8-methoxy-5-methyl-1H,2H,3H,9H,9aH-pyrrolo[2,3-b]quinoline CAS No. 1266688-63-4](/img/structure/B3004033.png)
8-methoxy-5-methyl-1H,2H,3H,9H,9aH-pyrrolo[2,3-b]quinoline
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Description
“8-methoxy-5-methyl-1H,2H,3H,9H,9aH-pyrrolo[2,3-b]quinoline” is a chemical compound with the molecular formula C13H16N2O . It is a type of pyrroloquinoline, a class of compounds that have been studied for their potential biological activities .
Molecular Structure Analysis
The molecular structure of “8-methoxy-5-methyl-1H,2H,3H,9H,9aH-pyrrolo[2,3-b]quinoline” consists of a pyrroloquinoline core with a methoxy group at the 8-position and a methyl group at the 5-position .Scientific Research Applications
Synthesis Methods
This compound is part of the 3H-pyrrolo[2,3-c]quinoline family, which has been the subject of extensive research over the past 10-15 years . Various methods for the synthesis of compounds containing the 3H-pyrrolo[2,3-c]quinoline fragment have been developed .
Biological Activity
Compounds containing the 3H-pyrrolo[2,3-c]quinoline tricyclic system, such as marinoquinolines, have shown a wide spectrum of biological activity . They possess antibacterial, antifungal, and moderate antineoplastic properties .
Malaria Treatment
These compounds have been reported to be effective against malaria .
Acetylcholinesterase Inhibition
Some compounds in this family are capable of inhibiting acetylcholinesterase in the human central nervous system .
Analytical Chemistry
Compounds containing such fragments can be used to detect Zn 2+ ions in the presence of various other cations . They can also be used for selective detection of water and fluoride ions .
Drug Discovery
Quinoline, a related compound, has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry . It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry .
Interaction with CDK1
The compound appears to have an effect through interaction with CDK1 .
properties
IUPAC Name |
8-methoxy-5-methyl-2,3,9,9a-tetrahydro-1H-pyrrolo[2,3-b]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c1-8-3-4-11(16-2)12-10(8)7-9-5-6-14-13(9)15-12/h3-4,7,13-15H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGLJNCHBDORJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C3CCNC3NC2=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-methoxy-5-methyl-1H,2H,3H,9H,9aH-pyrrolo[2,3-b]quinoline |
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